2-Benzylsulfanyl-2-methylpropan-1-amine

• IUPAC Name: 2-benzylsulfanyl-2-methylpropan-1-amine
• InChI: InChI=1S/C11H17NS/c1-11(2,9-12)13-8-10-6-4-3-5-7-10/h3-7H,8-9,12H2,1-2H3
• InChI Key: IISAYOQSSFFIFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)SCC1=CC=CC=C1
• Molecular Formula: C11H17NS
• DSSTOX Substance ID: DTXSID00329763
• Molecular Weight: 195.33 g/mol
• CAS RN: 60116-06-5

Description

“2-Benzylsulfanyl-2-methylpropan-1-amine” is a chemical compound with the CAS Number: 60116-75-8. It has a molecular weight of 181.3. It is in liquid form.

Synthesis Analysis

The synthesis of amines like “2-Benzylsulfanyl-2-methylpropan-1-amine” can be achieved through S N 2 reactions of alkyl halides. Ammonia and other amines are good nucleophiles in S N 2 reactions. As a result, the simplest method of alkylamine synthesis is by S N 2 alkylation of ammonia or an alkylamine with an alkyl halide.

Molecular Structure Analysis

The InChI Code for “2-Benzylsulfanyl-2-methylpropan-1-amine” is 1S/C10H15NS/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-6,9H,7-8,11H2,1H3. The InChI key is OXAHKDSMEQAHBZ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“2-Benzylsulfanyl-2-methylpropan-1-amine” is a liquid at room temperature. It has a molecular weight of 181.3.

Safety and Hazards

The safety information for “2-Benzylsulfanyl-2-methylpropan-1-amine” includes several hazard statements: H302, H314, H335. The precautionary statements include: P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

A solution of 2-benzylthio-1-nitro-2-methylpropane (19 g) in dry ether (75 cm3) was added dropwise over a period of about 1 h to a stirred suspension of lithium aluminium hydride (9.6 g) in dry ether (500 cm3), cooled in an ice bath. When the addition was complete the mixture was heated under reflux for an additional hour. Excess lithium aluminium hydride was destroyed by the careful addition of water, and then an aqueous solution of sodium potassium tartrate (500 cm3, 20% w/w) was added. The mixture was stirred until the solids had dissolved and the ether layer was then separated. The aqueous solution was then extracted with ether (3×50 cm3) and the combined extracts then dried (MgSO4). Removal of the ether under reduced pressure gave the crude product which was purified via recrystallisation of its hydrochloride salt from isopropanol. The purified amine (7.5 g, 46%) was obtained as a yellow oil.